Cas no 1798035-53-6 (3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea)

• Product Name: 3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea
• CAS No: 1798035-53-6
• MF: C₁₅H₁₉N₅O
• MW: 285.344262361526
• CID: 5376917
• Update Time: 2025-10-30

3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-[[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl]-3-phenylurea
• 3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea

• Inchi： 1S/C15H19N5O/c1-11-9-13(18-14(17-11)20(2)3)10-16-15(21)19-12-7-5-4-6-8-12/h4-9H,10H2,1-3H3,(H2,16,19,21)
• InChI Key： SIFGVDJPNHPIRK-UHFFFAOYSA-N
• SMILES： N(CC1C=C(C)N=C(N(C)C)N=1)C(NC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea

Introduction to 3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea (CAS No. 1798035-53-6)

3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized molecular structure. This compound, identified by the CAS number 1798035-53-6, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural framework of this molecule incorporates several key functional groups, including a pyrimidine core, a dimethylamino substituent, and a phenylurea moiety, which collectively contribute to its unique chemical properties and biological activities.

The pyrimidine ring is a crucial component of many biologically active molecules, often serving as a scaffold for drug design. In 3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea, the pyrimidine ring is further modified with a methyl group at the 6-position and an amino group at the 4-position, enhancing its reactivity and interaction with biological targets. The dimethylamino group, attached to the pyrimidine ring, introduces basicity and potential hydrogen bonding capabilities, which are essential for binding to biological receptors. This combination of structural features makes the compound a promising candidate for further exploration in medicinal chemistry.

The phenylurea moiety in the molecule adds another layer of complexity, contributing to its overall solubility and bioavailability. Phenylureas have been widely studied for their pharmacological properties, including antiviral, anti-inflammatory, and anticancer activities. The presence of this group in 3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea suggests that it may exhibit similar therapeutic effects. Recent studies have highlighted the importance of phenylurea derivatives in drug discovery, particularly for their ability to modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea. Molecular docking simulations have been used to predict the binding interactions between this compound and various biological targets. These studies have shown that the compound can effectively bind to enzymes and receptors involved in critical cellular processes. For instance, simulations suggest that it may interact with kinases and other enzymes implicated in cancer pathways, making it a valuable candidate for further experimental validation.

In vitro studies have begun to explore the biological activity of 3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea. Initial results indicate that the compound exhibits promising effects on certain cancer cell lines. The dimethylamino group and phenylurea moiety appear to play key roles in these interactions, potentially inhibiting proliferation and inducing apoptosis in tumor cells. These findings align with recent research demonstrating the efficacy of pyrimidine derivatives in cancer therapy. The compound's ability to target specific enzymes and receptors involved in cancer progression makes it an attractive candidate for further development.

The synthesis of 3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Modern techniques such as multi-step organic synthesis and catalytic transformations have been employed to streamline the process. These methods not only improve yield but also enhance purity, ensuring that the final product is suitable for preclinical studies.

The potential applications of 3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea extend beyond oncology. Research is ongoing to explore its effects on other diseases, including inflammatory disorders and neurodegenerative conditions. The compound's structural features suggest that it may modulate inflammatory pathways by interacting with cytokine receptors and other signaling molecules. Additionally, its ability to cross the blood-brain barrier could make it useful in treating neurological disorders.

Regulatory considerations are an important aspect of bringing any new pharmaceutical agent like 3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea to market. Compliance with Good Manufacturing Practices (GMP) is essential to ensure consistency and safety in production. Preclinical studies must be conducted thoroughly to assess toxicity, pharmacokinetics, and pharmacodynamics before human trials can begin. These studies will provide critical data needed for regulatory submissions and approval processes.

The future of 3-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylurea lies in continued research and development. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound from bench research to clinical application. As our understanding of biological pathways grows, so too will our ability to design molecules like this one that target specific disease mechanisms effectively.